N-benzyl-3-methyl-2-furamide

• IUPAC Name: N-benzyl-3-methylfuran-2-carboxamide
• InChI: InChI=1S/C13H13NO2/c1-10-7-8-16-12(10)13(15)14-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,14,15)
• InChI Key: RTHZTQTZYJGDDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=C1)C(=O)NCC2=CC=CC=C2
• Molecular Formula: C13H13NO2
• Molecular Weight: 215.25 g/mol

Description

N-benzyl-3-methyl-2-furamide is a chemical compound that has gained a lot of attention in scientific research due to its potential applications in various fields. It is a member of the furan family and has a benzyl group attached to the nitrogen atom. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. In

Scientific Research Applications

Antimicrobial and Antifungal Activity

N-benzyl-3-methyl-2-furamide and related compounds exhibit notable antimicrobial and antifungal activities. For instance, studies have shown that certain furamide derivatives, such as N-[4-(p-alkylphenyl)-2-thiazolyl]-5-nitro-2-furamide, possess effective antibacterial and antifungal properties, particularly against strains like Trichophyton asteroides and Aspergillus fumigatus (Makino, 1962). Another study on substituted furanilides and furamides revealed specific activity against Basidiomycetes, a class of fungi, showing potential for agricultural applications (Pommer & Zeeh, 1977).

Potential in Tuberculosis Treatment

Early research investigated the role of N-benzyl-2-furamide in treating tuberculosis. However, it was found to have no appreciable activity in experimental tuberculosis in guinea pigs, highlighting the species-specific effects of such compounds (Smith, Bauer, Chang, & Friedlander, 1950).

Use in Polymer Synthesis

Furamide derivatives have been used in the synthesis of functional polymers. For example, the reaction of N-substituted maleimide adducts of furan is a valuable method for preparing maleimides, which are important in polymer chemistry (Narita, Teramoto, & Okawara, 1971).

Radioligand in PET Imaging

In the field of medical imaging, this compound derivatives have been developed as radioligands for positron emission tomography (PET) imaging, particularly for imaging receptors in the heart and lung (Elsinga, van Waarde, & Vaalburg, 2004).

Chemical Synthesis and Structural Analysis

Several studies have focused on the chemical synthesis and structural analysis of furamide derivatives. These include the exploration of molecular packing modes and crystal structures, which are crucial for understanding the properties and potential applications of these compounds (Huang, Leiserowitz, & Schmidt, 1973).

Synthesis routes and methods

Procedure details

To a mixture of 3-methylfuran-2-carboxylic acid (0.79 g, 6.28 mmol), 1-hydroxybenzotriazole (1.27 g, 9.42 mmol) and 1-ethyl-3-(3-dimethylaminopropyl)-carbodiimide hydrochloride (1.81 g, 9.42 mmol) in N,N-dimethylformamide (6 mL) was added N,N-diisopropylethylamine (3.30 mL, 18.94 mmol) and benzylamine (0.69 mL, 6.28 mmol). The reaction mixture was stirred for 16 hours, and then diluted with ethyl acetate (75 mL). The organic layer was washed with 10% aqueous hydrochloric acid (2×25 mL), saturated aqueous sodium bicarbonate (2×25 mL), dried over sodium sulfate, filtered and concentrated in vacuo to afford N-benzyl-3-methylfuran-2-carboxamide as a light brown solid (0.57 g, 80%): 1H NMR (300 MHz, CDCl3) δ 7.37-7.28 (m, 5H), 7.27 (d, J=1.5 Hz, 1H), 6.61 (br s, 1H), 6.34 (d, J=1.5 Hz, 1H), 4.59 (d, J=5.9 Hz, 2H), 2.42 (s, 3H); MS (ES+) m/z 216.2 (M+1).